Benzyl 3-oxopropylcarbamate

Specification

• CAS No.: 65564-05-8
• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: benzyl N-(3-oxopropyl)carbamate
• Standard InChI: InChI=1S/C11H13NO3/c13-8-4-7-12-11(14)15-9-10-5-2-1-3-6-10/h1-3,5-6,8H,4,7,9H2,(H,12,14)
• Standard InChI Key: PQMOZOQTXKMYSK-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)COC(=O)NCCC=O
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NCCC=O

Introduction

Chemical Structure and Properties

Molecular Structure

Benzyl 3-oxopropylcarbamate has a molecular formula of C₁₁H₁₃NO₃ with a molar mass of 207.23 g/mol. The structural representation includes:

• A benzyl group attached to a carbamate moiety

• A 3-oxopropyl chain attached to the nitrogen atom of the carbamate group

The structure can be described using the following identifiers:

Identifier Type	Value
InChI	InChI=1/C11H13NO3/c13-8-4-7-12-11(14)15-9-10-5-2-1-3-6-10/h1-3,5-6,8H,4,7,9H2,(H,12,14)
Molecular Formula	C₁₁H₁₃NO₃
CAS Number	65564-05-8

Physical Properties

The physical properties of Benzyl 3-oxopropylcarbamate are critical for understanding its behavior in various applications and storage conditions. These properties are summarized in the following table:

Property	Value
Physical State	Crystalline Powder
Color	White to yellow
Molar Mass	207.23 g/mol
Density	1.142±0.06 g/cm³ (Predicted)
Melting Point	52-57°C (literature value)
Boiling Point	370.1±35.0°C (Predicted)
Flash Point	177.605°C
Vapor Pressure	0 mmHg at 25°C
Refractive Index	1.521

Chemical Properties

The chemical reactivity of Benzyl 3-oxopropylcarbamate is governed by its functional groups, particularly the carbamate group and the aldehyde functionality in the 3-oxopropyl chain. Key chemical properties include:

• Predicted pKa value of 12.08±0.46, indicating weak acidity

• Reactivity associated with the aldehyde group, making it susceptible to oxidation and reduction reactions

• Carbamate group susceptibility to hydrolysis under acidic or basic conditions

Applications and Uses

Benzyl 3-oxopropylcarbamate has several important applications across various fields:

Research Applications

The compound serves as an important intermediate in organic synthesis, particularly in:

• Protection chemistry for amines and amino acids

• Peptide synthesis and modification

• Preparation of more complex molecules with biological activity

Industrial Applications

In industrial settings, the compound may find use in:

• Pharmaceutical intermediate synthesis

• Fine chemical production

• Specialized material development

The hazard classification indicates it is an irritant (Xi), which must be considered in any industrial application.

Comparative Analysis

Related Compounds

Several related compounds share structural similarities with Benzyl 3-oxopropylcarbamate but differ in specific functional groups or substitution patterns:

• Benzyl (3-hydrazino-3-oxopropyl)carbamate (CAS: 21855-66-3)

  • Contains a hydrazine functional group

  • Has a molecular formula of C₁₁H₁₅N₃O₃ and molecular weight of 237.25 g/mol

• Benzyl (3-(methylamino)-3-oxopropyl)carbamate (CAS: 123494-21-3)

  • Contains a methylamino group

  • Has a molecular formula of C₁₂H₁₆N₂O₃ and molecular weight of 236.27 g/mol

Structural Similarities and Differences

The table below highlights the key differences between Benzyl 3-oxopropylcarbamate and its related compounds:

Compound	Molecular Formula	Molecular Weight	Key Structural Difference
Benzyl 3-oxopropylcarbamate	C₁₁H₁₃NO₃	207.23 g/mol	Contains aldehyde group
Benzyl (3-hydrazino-3-oxopropyl)carbamate	C₁₁H₁₅N₃O₃	237.25 g/mol	Contains hydrazine group
Benzyl (3-(methylamino)-3-oxopropyl)carbamate	C₁₂H₁₆N₂O₃	236.27 g/mol	Contains methylamino group

These structural differences result in varying reactivities and potential applications for each compound.